![molecular formula C17H21N5O4 B2427970 8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione CAS No. 919020-42-1](/img/structure/B2427970.png)
8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
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Description
8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
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Scientific Research Applications
Cardiovascular Activity and Synthesis
Research has identified derivatives of "8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione" with significant cardiovascular activities. For instance, Chłoń-Rzepa et al. (2004) synthesized and tested various derivatives for electrocardiographic, antiarrhythmic, and hypotensive activity. They found compounds with specific substituents exhibited strong prophylactic antiarrhythmic activity and hypotensive effects, demonstrating potential therapeutic applications in cardiovascular diseases Chłoń-Rzepa et al., 2004.
Chemical Synthesis and Characterization
In another study, Novak et al. (2004) focused on the synthesis and characterization of dehydroacetic acid derivatives and their complexes with molybdenum(V). This research contributes to the understanding of chemical properties and potential applications of such compounds in catalysis or material science Novak et al., 2004.
Cytotoxic Activity
Additionally, Deady et al. (2003) explored the cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, showing how modifications of the purine structure can lead to compounds with potent cytotoxic effects against various cancer cell lines. This underscores the compound's relevance in designing new anticancer agents Deady et al., 2003.
Antiviral Applications
Research by Cho et al. (2015) identified a novel small molecule inhibitor against the SARS coronavirus helicase, showcasing the potential antiviral applications of derivatives of "this compound". The compound exhibited inhibitory effects on both ATP hydrolysis and double-stranded DNA unwinding activities of the helicase Cho et al., 2015.
Properties
IUPAC Name |
8-(ethylamino)-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C17H21N5O4/c1-3-18-16-19-14-13(15(24)20-17(25)21(14)2)22(16)9-11(23)10-26-12-7-5-4-6-8-12/h4-8,11,23H,3,9-10H2,1-2H3,(H,18,19)(H,20,24,25) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBFRGBSSYLTICH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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